4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide, also known as BMDP, is a novel psychoactive substance that belongs to the class of synthetic cathinones. BMDP has gained popularity in the research community due to its potential as a pharmacological tool for investigating the central nervous system.
Mechanism of Action
4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide acts as a triple reuptake inhibitor, inhibiting the reuptake of serotonin, dopamine, and norepinephrine. This mechanism of action is similar to other synthetic cathinones, such as mephedrone and methylone. 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide also has a high affinity for the serotonin 5-HT2A receptor, which may contribute to its hallucinogenic effects.
Biochemical and Physiological Effects
4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been shown to produce a range of biochemical and physiological effects in animal models. These effects include hyperactivity, stereotypy, and increased locomotor activity. 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has also been shown to produce rewarding effects in rats, indicating its potential as a substance of abuse.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide in lab experiments is its potency as a triple reuptake inhibitor, which allows for the investigation of the role of serotonin, dopamine, and norepinephrine in various physiological processes. However, one limitation of using 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is its potential for abuse, which may limit its use in certain research settings.
Future Directions
There are several future directions for research on 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide. One potential direction is to investigate the long-term effects of 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide on the brain and behavior. Another direction is to explore the potential therapeutic applications of 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide, such as in the treatment of depression or attention deficit hyperactivity disorder. Additionally, further research is needed to fully understand the mechanism of action of 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide and its potential as a substance of abuse.
Synthesis Methods
The synthesis of 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide involves the reaction of 2,5-dimethoxybenzaldehyde with 4-piperidinone hydrochloride in the presence of sodium triacetoxyborohydride. The resulting product is then acylated with benzoyl chloride to yield 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide. This synthesis method has been optimized by several research groups to improve the yield and purity of 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide.
Scientific Research Applications
4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been used in several studies to investigate its pharmacological properties. One study conducted by Simmler et al. (2019) found that 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide acts as a potent serotonin transporter inhibitor, which may contribute to its psychoactive effects. Another study by Luethi et al. (2019) demonstrated that 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has a high affinity for the dopamine transporter, indicating its potential as a dopamine reuptake inhibitor. 4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has also been shown to have an affinity for the norepinephrine transporter, suggesting its potential as a norepinephrine reuptake inhibitor.
properties
IUPAC Name |
4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N2O4/c1-24(2)14-17(15-25(3,4)27-24)26-23(29)19-13-20(30-5)18(12-21(19)31-6)22(28)16-10-8-7-9-11-16/h7-13,17,27H,14-15H2,1-6H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKWBFYBHZXDUHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=O)C2=C(C=C(C(=C2)OC)C(=O)C3=CC=CC=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzoyl-2,5-dimethoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.